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Introduction

1-methyl-1-azacyclododecan-2-one is a twelve-membered, N-substituted macrocyclic lactam.
Unlike its unmethylated counterpart (1-azacyclododecan-2-one) or the industrially significant
laurinlactam (azacyclotridecan-2-one), the presence of a methyl group on the nitrogen atom
fundamentally alters its chemical reactivity, precluding its use in ring-opening polymerization for
polyamide synthesis. This modification, however, makes it a potentially valuable chemical
intermediate for fine chemical, pharmaceutical, and agrochemical synthesis, where precise
molecular architecture is paramount.

These application notes provide an overview of the potential uses of 1-methyl-1-
azacyclododecan-2-one as a chemical intermediate and detail foundational experimental
protocols for its transformation into useful downstream products. Due to the limited specific
literature on this N-methylated derivative, the following applications and protocols are based on
the established chemistry of macrocyclic lactams.

Physicochemical Properties

A comparative summary of the properties of 1-methyl-1-azacyclododecan-2-one and related,
more extensively studied lactams is presented below. The N-methyl group is expected to lower
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the melting point and increase solubility in less polar organic solvents compared to its N-H

counterpart.
1-methyl-1- 1- Laurolactam
Property azacyclododecan- Azacyclododecan- (Azacyclotridecan-
2-one 2-one 2-one)
CAS Number Not available 1202-71-7[1][2] 947-04-6[3][4]
Molecular Formula C12H23NO C11H2:NO[1][5] C12H23NO[3][4]
Molecular Weight 197.32 g/mol 183.29 g/mol [1][5] 197.32 g/mol [3][4]
Expected to be a solid ) ) White to beige
Appearance ) White Solid[1] ] )
or olil crystalline solid[3][4]

_ _ Expected to be lower
Melting Point 98-100 °C[1] 150-153 °CJ6]
than parent

302.5°C @ 760 314.9°C @ 760

Boiling Point Data not available
mmHg[1] mmHg[3]

Virtually insoluble in
Expected good ) )
N o ) Soluble in water and water; soluble in
Solubility solubility in organic ]
organic solvents[1] benzene,
solvents
cyclohexane[3][4]

Application Notes: A Versatile, Non-Polymerizable
Intermediate

The primary utility of 1-methyl-1-azacyclododecan-2-one lies in its function as a bifunctional
building block after the selective cleavage of its lactam ring. The N-methyl group renders it inert
to polymerization, directing its utility towards the synthesis of complex, non-polymeric target
molecules.

o Synthesis of w-(Methylamino) Carboxylic Acids: The most direct application is the hydrolytic
ring-opening to produce 12-(methylamino)dodecanoic acid. This molecule is a valuable
synthon, featuring a long aliphatic chain that imparts lipophilicity, a secondary amine for
further functionalization, and a terminal carboxylic acid for amide or ester coupling. Such
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structures are of interest in the development of surfactants, fatty acid mimetics, and linkers
for drug-conjugate chemistry.

e Precursor to Macrocyclic Secondary Amines: Reduction of the lactam's amide group yields
1-methyl-azacyclododecane, a macrocyclic secondary amine. This class of compounds is
explored in coordination chemistry as ligands for metal catalysts and in medicinal chemistry
as scaffolds for pharmacologically active agents.[7]

» Scaffold for Chemical Libraries: The Ci1 alkyl chain of the lactam provides a robust and
flexible scaffold. Functional groups can be introduced at various positions on the carbon
backbone prior to or after ring-opening, enabling the generation of diverse chemical libraries
for screening in drug discovery and agrochemical research.

e Use in Metal lon Coordination: As with its parent compound, the carbonyl oxygen and tertiary
nitrogen of 1-methyl-1-azacyclododecan-2-one could potentially serve as a bidentate ligand
for complexing metal ions.[1] This could find applications in catalysis or the development of
metal-based therapeutics.[1]

Key Chemical Transformations and Pathways

The utility of 1-methyl-1-azacyclododecan-2-one as an intermediate is realized through two
primary reaction pathways: lactam ring-opening and amide reduction.
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Reactivity of 1-methyl-1-azacyclododecan-2-one

1-methyl-1-azacyclododecan-2-one

Hydrolysis (H* or OH™) Reduction (e.g., LiAlHa4)
[Protocol 1] [Protocol 2]
Products

12-(Methylamino)dodecanoic Acid B 1-Methyl-azacyclododecane
(Linear Intermediate) (Cyclic Intermediate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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